Natural products to drugs: natural product derived compounds in clinical trials
Natural Product Reports Pub Date: 2005-03-08 DOI: 10.1039/B402985M
Abstract
Covering: 31st December 2004
Natural product and natural product-derived compounds that are being evaluated in clinical trials or in registration (current 31 December 2004) have been reviewed. Natural product derived drugs launched in the United States of America, Europe and Japan since 1998 and new natural product templates discovered since 1990 are discussed.
Recommended Literature
- [1] Zero-thermal-hysteresis magnetocaloric effect induced by magnetic transition at a morphotropic phase boundary in Heusler Ni50Mn36Sb14−xInx alloys
- [2] Front cover
- [3] Self-powered infrared detection using a graphene oxide film†
- [4] An unprecedented antimonato-polyoxovanadate (SbPOV) based on both α-[V14Sb8O42]4− and β-[V14Sb8O42]4− isomers†‡
- [5] Nanoporous Ta3N5via electrochemical anodization followed by nitridation for solar water oxidation
- [6] In situ encapsulation of pyridine-substituted tetraphenylethene cations in metal–organic framework for the detection of antibiotics in aqueous medium†
- [7] Orbit and spin resolved magnetic properties of size selected [ConRh]+ and [ConAu]+ nanoalloy clusters
- [8] Unravelling the solvent polarity effect on the excited state intramolecular proton transfer mechanism of the 1- and 2-salicylideneanthrylamine. A TD-DFT case study†
- [9] Replacement of n-type layers with a non-toxic APTES interfacial layer to improve the performance of amorphous Si thin-film solar cells†
- [10] Front cover
Journal Name：Natural Product Reports
Research Products
-
CAS no.: 108561-00-8
-
CAS no.: 10405-85-3
